2-[2-(2-Oxoimidazolidin-1-yl)-1,3-thiazol-4-yl]acetic acid

• IUPAC Name: 2-[2-(2-oxoimidazolidin-1-yl)-1,3-thiazol-4-yl]acetic acid
• InChI: InChI=1S/C8H9N3O3S/c12-6(13)3-5-4-15-8(10-5)11-2-1-9-7(11)14/h4H,1-3H2,(H,9,14)(H,12,13)
• InChI Key: MIYBAXVWACBFPY-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=O)N1)C2=NC(=CS2)CC(=O)O
• Molecular Formula: C8H9N3O3S
• DSSTOX Substance ID: DTXSID701237017
• Molecular Weight: 227.24 g/mol
• CAS RN: 1114822-84-2

Description

“2-[2-(2-Oxoimidazolidin-1-yl)-1,3-thiazol-4-yl]acetic acid” is an imidazolyl carboxylic acid. It is functionally related to acetic acid.

Molecular Structure Analysis

The molecular formula of “2-[2-(2-Oxoimidazolidin-1-yl)-1,3-thiazol-4-yl]acetic acid” is C8H9N3O3S. The InChI code is 1S/C8H9N3O3S/c12-6(13)3-5-4-15-8(10-5)11-2-1-9-7(11)14/h4H,1-3H2,(H,9,14)(H,12,13).

Physical And Chemical Properties Analysis

The compound has a molecular weight of 227.24. It is a powder at room temperature.

Scientific Research Applications

Advanced Glycation End Products Analysis

N-(1-Methyl-4-oxoimidazolidin-2-ylidene) α-amino acids, related to the compound , have been identified in roasted meat as advanced glycation end products (AGEs) of creatinine. A study developed a stable isotope dilution analysis for quantifying these AGEs in various biofluids. This research might offer a foundation for understanding the metabolic pathways and potential biological roles of similar compounds, including 2-[2-(2-Oxoimidazolidin-1-yl)-1,3-thiazol-4-yl]acetic acid, especially in the context of diabetes and dietary intake (Kunert et al., 2013).

Dermatological Applications

Thiazolidinedione derivatives, structurally related to the compound of interest, have shown potential as therapeutic agents for inflammatory skin diseases. For example, one study demonstrated that certain lipoic acid-based thiazolidinediones are potent activators of peroxisome proliferator-activated receptor gamma (PPARγ) and can inhibit the proliferation of human keratinocytes. They showed significant anti-inflammatory effects in mouse models of allergic contact dermatitis, indicating potential applications in treating skin conditions such as dermatitis, psoriasis, and other inflammatory diseases (Venkatraman et al., 2004).

Gastrointestinal Applications

Some thiazolidine-based compounds have shown efficacy in treating ulcerative colitis, a severe inflammatory bowel disease. The study synthesized and evaluated a mutual azo prodrug of 5-aminosalicylic acid linked to a benzoxazole-2-yl-5-acetic acid analogue. This compound demonstrated a therapeutic effect comparable to 5-aminosalicylic acid, indicating the potential of related thiazolidine structures, like 2-[2-(2-Oxoimidazolidin-1-yl)-1,3-thiazol-4-yl]acetic acid, in gastrointestinal research and therapy (Jilani et al., 2013).

Neuropharmacology and Sleep Regulation

Compounds from the thiazolidinone class have been studied for their neurotrophic and antiepileptic properties. For instance, research on 4-thiazolidinone derivatives demonstrated their ability to modulate the sleep-wakefulness cycle in animal models, suggesting potential applications in treating sleep disorders and epilepsy (Myronenko et al., 2017).

Safety And Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H302, H315, H319, and H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.